Cas no 56242-66-1 (N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 56242-66-1
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 3139981
• PubChem ID: 568661
• Update Time: 2025-11-02

N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine
• CS-0236837
• Thiazolidin-2-imine, N-cyclohexyl-
• 56242-66-1
• Z57070119
• GCA24266
• EN300-173829
• N-[(2Z)-1,3-Thiazolidin-2-ylidene]cyclohexanamine #
• N-cyclohexyl-N-(4,5-dihydro-1,3-thiazol-2-yl)amine
• AA-504/31658029
• cyclohexyl-(4,5-dihydro-thiazol-2-yl)-amine
• G53512
• Maybridge3_005853
• SGMNKDCGMQDDCB-UHFFFAOYSA-N
• HMS1447K01
• AKOS003615543
• IDI1_017240
• N-Cyclohexyl-2-thiazolin-2-amine

• Inchi： 1S/C9H16N2S/c1-2-4-8(5-3-1)11-9-10-6-7-12-9/h8H,1-7H2,(H,10,11)
• InChI Key： SGMNKDCGMQDDCB-UHFFFAOYSA-N
• SMILES： S1CCN=C1NC1CCCCC1

Computed Properties

• Exact Mass: 184.10341969Da
• Monoisotopic Mass: 184.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine

Comprehensive Overview of N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 56242-66-1)

N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 56242-66-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This heterocyclic amine, featuring a thiazole ring fused with a cyclohexyl group, is often explored for its role in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "thiazole derivatives uses", "cyclohexylamine applications", and "CAS 56242-66-1 synthesis", highlighting the growing interest in this compound.

The molecular structure of N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine combines a saturated thiazoline ring with an amine functional group, making it a versatile intermediate in organic synthesis. Its CAS No. 56242-66-1 is a critical identifier for regulatory and commercial purposes, ensuring precise communication across global supply chains. Recent trends in green chemistry have spurred inquiries into "sustainable synthesis of thiazole amines" and "eco-friendly applications of cyclohexyl derivatives", aligning with the compound's potential in environmentally conscious formulations.

In the pharmaceutical sector, N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine is studied for its bioactivity, particularly in modulating enzyme interactions or serving as a scaffold for drug design. Searches for "thiazol-2-amine pharmacological properties" and "cyclohexylamine in medicinal chemistry" reflect this focus. Meanwhile, material scientists investigate its role in polymer stabilization or corrosion inhibition, as evidenced by queries like "thiazole-based additives for materials". The compound's stability and functional group reactivity make it a candidate for advanced material development.

Analytical characterization of CAS No. 56242-66-1 typically involves techniques such as NMR, HPLC, and mass spectrometry, with researchers often seeking "spectral data for N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine". Regulatory compliance and safety data are also frequently queried, emphasizing the need for transparent documentation. As industries prioritize "high-purity specialty chemicals", the demand for well-characterized compounds like this thiazol-2-amine derivative continues to rise.

Innovations in catalysis have further spotlighted N-cyclohexyl-4,5-dihydro-1,3-thiazol-2-amine, particularly in asymmetric synthesis. Search terms such as "thiazole ligands in catalysis" and "cyclohexylamine derivatives as catalysts" underscore its utility in enabling selective transformations. This aligns with broader industrial shifts toward precision chemistry and atom-efficient processes. The compound's balanced lipophilicity and steric profile contribute to its relevance in these applications.

Future prospects for CAS No. 56242-66-1 may include expanded roles in bioorthogonal chemistry or smart materials, areas where users frequently explore "emerging uses of heterocyclic amines". Collaborative research between academia and industry will likely drive innovations, supported by accessible data on physicochemical properties and synthetic protocols. As sustainability remains a key driver, the development of "green routes to thiazol-2-amines" could further elevate the compound's industrial significance.